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Compound of Interest

Compound Name: NRX-103095

Cat. No.: B10854704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NRX-103095 is a small molecule enhancer of the protein-protein interaction (PPI) between β-

catenin and its cognate E3 ubiquitin ligase, SCFβ-TrCP. Functioning as a "molecular glue,"

NRX-103095 promotes the ubiquitination and subsequent proteasomal degradation of mutant

β-catenin. This technical guide provides a comprehensive overview of NRX-103095, including

its mechanism of action, key quantitative data, detailed experimental protocols for its

characterization, and visualizations of the relevant biological pathways and experimental

workflows. This document is intended to serve as a valuable resource for researchers in

oncology, chemical biology, and drug discovery focused on targeting the Wnt/β-catenin

signaling pathway.

Introduction
The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and adult

tissue homeostasis. Aberrant activation of this pathway, often due to mutations in β-catenin that

prevent its degradation, is a hallmark of numerous cancers, including colorectal and

hepatocellular carcinomas. β-catenin stability is tightly regulated by a destruction complex that

includes the E3 ligase SCFβ-TrCP, which targets phosphorylated β-catenin for ubiquitination

and proteasomal degradation.
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NRX-103095 (CAS: 2763260-38-2) has been identified as a potent enhancer of the interaction

between phosphorylated β-catenin and β-TrCP. By stabilizing this interaction, NRX-103095
facilitates the ubiquitination and degradation of oncogenic mutant β-catenin, representing a

promising therapeutic strategy for Wnt-driven cancers.

Physicochemical Properties
Property Value

CAS Number 2763260-38-2

Molecular Formula C₂₂H₁₆Cl₂F₃N₃O₃S

Molecular Weight 530.34 g/mol

Quantitative Data
The following table summarizes the key quantitative data for NRX-103095 as reported in the

primary literature.

Parameter Description Value Reference

EC₅₀

Half-maximal effective

concentration for

enhancing the binding

of pSer33/Ser37 β-

catenin peptide to β-

TrCP.

163 nM [1]

DC₅₀

Half-maximal

degradation

concentration in a

cellular assay using

an engineered mutant

β-catenin.

~1 µM [1]

Mechanism of Action
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NRX-103095 acts as a molecular glue, binding to a cryptic pocket at the interface of

phosphorylated β-catenin and the substrate receptor β-TrCP. This binding event stabilizes the

transient interaction between the E3 ligase and its substrate, thereby increasing the efficiency

of ubiquitin transfer to β-catenin. The polyubiquitinated β-catenin is then recognized and

degraded by the 26S proteasome.
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Caption: Mechanism of NRX-103095 action.
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Experimental Protocols
AlphaScreen Assay for β-catenin:β-TrCP Interaction
This assay quantitatively measures the enhancement of the interaction between

phosphorylated β-catenin and β-TrCP in the presence of NRX-103095.

Start

Prepare Reagents:
- Biotinylated pSer33/Ser37 β-catenin peptide

- GST-tagged β-TrCP
- NRX-103095 serial dilution
- Streptavidin Donor beads
- Anti-GST Acceptor beads

Mix peptide, β-TrCP, and NRX-103095 in assay buffer Incubate at room temperature Add Streptavidin Donor and
Anti-GST Acceptor beads Incubate in the dark Read plate on AlphaScreen-capable reader

(Excitation: 680 nm, Emission: 520-620 nm)
Analyze data and calculate EC₅₀ End

Click to download full resolution via product page

Caption: AlphaScreen experimental workflow.

Methodology:

Reagent Preparation:

Synthesize or procure biotinylated pSer33/Ser37 β-catenin peptide (residues 17-48).

Express and purify GST-tagged β-TrCP.

Prepare a serial dilution of NRX-103095 in DMSO, followed by dilution in assay buffer

(e.g., 25 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20).

Reconstitute AlphaScreen Streptavidin Donor beads and Anti-GST Acceptor beads in the

manufacturer-recommended buffer.

Assay Procedure:

In a 384-well plate, add the β-catenin peptide, β-TrCP, and the NRX-103095 dilution

series.

Incubate the mixture for 1 hour at room temperature to allow for complex formation.

Add the AlphaScreen beads to the wells.
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Incubate for another 1-2 hours at room temperature in the dark.

Data Acquisition and Analysis:

Read the plate using an AlphaScreen-compatible plate reader.

Plot the AlphaScreen signal against the logarithm of the NRX-103095 concentration and fit

the data to a four-parameter logistic equation to determine the EC₅₀ value.

In Vitro Ubiquitination Assay
This assay assesses the ability of NRX-103095 to enhance the ubiquitination of β-catenin by

the SCFβ-TrCP complex.

Start

Prepare Reaction Mix:
- E1 activating enzyme

- E2 conjugating enzyme (UbcH5c)
- Recombinant SCFβ-TrCP complex

- HA-tagged Ubiquitin
- ATP

- Substrate (e.g., Flag-β-catenin)

Add NRX-103095 or DMSO control Incubate at 37°C Stop reaction with SDS-PAGE sample buffer Run SDS-PAGE and Western Blot Probe with anti-Flag (for β-catenin) and
anti-HA (for ubiquitin) antibodies

Analyze band shifts indicating
polyubiquitination End

Start
Culture cells engineered to express

a specific mutant β-catenin
(e.g., tagged with a reporter like luciferase)

Treat cells with a dose-response
of NRX-103095 or DMSO control Incubate for a defined period (e.g., 4-24 hours) Lyse cells and measure reporter signal

(e.g., luminescence) or perform Western Blot

Normalize data to a control
(e.g., total protein concentration or
a co-expressed control reporter)

Calculate DC₅₀ from the dose-response curve End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10854704#nrx-103095-cas-number-2763260-38-2-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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